Cas no 2248176-21-6 ((2R)-2-(2,4-Difluorophenyl)propan-1-ol)

• Product Name: (2R)-2-(2,4-Difluorophenyl)propan-1-ol
• CAS No: 2248176-21-6
• MF: C₉H₁₀F₂O
• MW: 172.171909809113
• CID: 6150287
• PubChem ID: 137941115
• Update Time: 2025-05-20

(2R)-2-(2,4-Difluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2248176-21-6
• (2R)-2-(2,4-Difluorophenyl)propan-1-ol
• EN300-6506692

• Inchi： 1S/C9H10F2O/c1-6(5-12)8-3-2-7(10)4-9(8)11/h2-4,6,12H,5H2,1H3/t6-/m0/s1
• InChI Key： HOWOZKQRVSTMRP-LURJTMIESA-N
• SMILES： FC1C=C(C=CC=1[C@@H](C)CO)F

Computed Properties

• Exact Mass: 172.06997126g/mol
• Monoisotopic Mass: 172.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-2-(2,4-Difluorophenyl)propan-1-ol

Introduction to (2R)-2-(2,4-Difluorophenyl)propan-1-ol (CAS No. 2248176-21-6)

(2R-2-(2,4-Difluorophenyl)propan-1-ol) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2248176-21-6, has garnered considerable attention due to its potential applications in drug development and synthetic organic chemistry. The presence of fluorine atoms in its aromatic ring and the specific stereochemistry at the propanol moiety contribute to its distinct chemical behavior and reactivity.

The compound’s structure consists of a propan-1-ol backbone substituted with a 2,4-difluorophenyl group. The stereochemistry at the carbon atom adjacent to the hydroxyl group is specifically (2R), which is a crucial aspect of its pharmacological activity. This configuration influences how the molecule interacts with biological targets, making it a valuable candidate for further research in medicinal chemistry.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The introduction of fluorine atoms into aromatic rings can significantly alter the electronic properties of the molecule, leading to more potent and selective pharmacological effects. (2R-2-(2,4-Difluorophenyl)propan-1-ol) exemplifies this trend, as its dual fluorination at the phenyl ring provides a unique chemical profile that may be exploited in the design of novel therapeutic agents.

One of the most compelling aspects of (2R-2-(2,4-Difluorophenyl)propan-1-ol) is its potential as a building block in the synthesis of more complex pharmaceutical molecules. Its structural features make it a versatile intermediate that can be modified through various chemical transformations to yield derivatives with tailored properties. This flexibility is particularly valuable in drug discovery pipelines, where rapid and efficient synthesis of diverse compounds is essential.

The compound’s stereochemistry also plays a critical role in its biological activity. The (2R) configuration at the propanol moiety can influence how the molecule binds to enzymes or receptors, potentially leading to different pharmacological outcomes compared to its enantiomer. This aspect has been extensively studied in recent research, as enantioselective drug design has become increasingly important for improving therapeutic efficacy and minimizing side effects.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of antiviral and anticancer agents. The electronic effects induced by fluorine atoms can enhance binding interactions with biological targets, leading to more potent and selective drugs. (2R-2-(2,4-Difluorophenyl)propan-1-ol) fits well within this context, as its structural features may be leveraged to develop novel therapeutic strategies against various diseases.

The synthesis of (2R-2-(2,4-Difluorophenyl)propan-1-ol) presents an interesting challenge for synthetic chemists due to its complex structure. However, advances in asymmetric synthesis techniques have made it possible to produce this compound with high enantiomeric purity. These methods often involve chiral catalysts or auxiliaries that facilitate the formation of the desired stereocenter without racemization.

In conclusion, (2R-2-(2,4-Difluorophenyl)propan-1-ol) (CAS No. 2248176-21-6) is a promising compound with significant potential in pharmaceutical chemistry. Its unique structural features, including the presence of fluorine atoms and specific stereochemistry, make it an attractive candidate for further research and development. As our understanding of fluorinated aromatic compounds continues to grow, compounds like this are likely to play an increasingly important role in the discovery and design of new therapeutic agents.